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Compound of Interest

Compound Name: Calcium L-lactate pentahydrate

Cat. No.: B8254734 Get Quote

Technical Support Center: Calcium L-lactate
Pentahydrate in Cell Culture
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use of Calcium L-lactate pentahydrate as

a cell culture supplement. This resource offers troubleshooting guides, frequently asked

questions (FAQs), and detailed experimental protocols to address potential challenges during

your experiments.

Frequently Asked Questions (FAQs)
Q1: What is Calcium L-lactate pentahydrate and why is it used in cell culture?

Calcium L-lactate pentahydrate is a highly soluble and bioavailable salt of L-lactic acid.[1][2]

[3] It serves as a source of both calcium and lactate ions for cells in culture. Calcium is a critical

second messenger involved in numerous cellular processes, including proliferation,

differentiation, and signaling. Lactate, once considered a metabolic byproduct, is now

understood to be a valuable energy source for many cell types, particularly when glucose

levels are low.[4][5]

Q2: What is the recommended concentration of Calcium L-lactate pentahydrate for cell

culture?
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The optimal concentration can vary significantly depending on the cell type and the basal

medium formulation. It is crucial to empirically determine the ideal concentration for your

specific experimental setup. However, a starting point for many applications is in the low

millimolar (mM) range. For example, some studies on colorectal cancer cells have used

concentrations around 2.5 mM.

Q3: How does Calcium L-lactate pentahydrate affect the pH of the cell culture medium?

When you add a salt of a weak acid and strong base, like Calcium L-lactate, to a well-buffered

solution like cell culture medium, the change in pH is generally negligible.[6] This is in contrast

to adding lactic acid, which would cause a significant drop in pH.[6] However, it is always

recommended to verify the pH of your medium after adding any new supplement.

Q4: Can Calcium L-lactate pentahydrate be autoclaved with the cell culture medium?

No, it is not recommended to autoclave Calcium L-lactate pentahydrate with your medium.

High temperatures can lead to the precipitation of calcium salts, especially in phosphate- and

bicarbonate-buffered media. It is best to prepare a sterile stock solution of Calcium L-lactate
pentahydrate and add it to the complete medium aseptically.

Q5: Are there any known interactions with common antibiotics like Penicillin-Streptomycin?

Currently, there is no specific scientific literature detailing direct interactions between Calcium
L-lactate pentahydrate and commonly used antibiotics such as Penicillin-Streptomycin in cell

culture. It is generally considered safe to use them together. However, as with any new

combination of supplements, it is advisable to monitor your cultures for any unexpected

changes.

Q6: How does Calcium L-lactate pentahydrate interact with serum in the culture medium?

Lactate has been shown to chelate calcium ions from serum proteins like albumin.[7] This

means that in serum-containing media, a portion of the supplemented calcium may become

bound to proteins, affecting its bioavailability.[7] This interaction is a critical consideration when

determining the optimal concentration for your experiments.
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Issue 1: Precipitate Formation in the Cell Culture
Medium
Symptoms:

Cloudiness or turbidity in the medium after adding Calcium L-lactate pentahydrate.

Visible particulate matter, which may be crystalline, in the culture vessel.

Potential Causes and Solutions:

Potential Cause Recommended Solution

High Concentration

The concentration of Calcium L-lactate

pentahydrate may exceed its solubility limit in

your specific medium. Reduce the concentration

and perform a dose-response experiment to find

the optimal soluble concentration.

Interaction with Phosphate and Bicarbonate

Cell culture media are rich in phosphate and

bicarbonate ions, which can react with calcium

to form insoluble calcium phosphate. Prepare a

concentrated stock solution of Calcium L-lactate

pentahydrate in deionized water and add it to

the complete medium while gently stirring. Avoid

adding the concentrated stock directly to

concentrated buffers.

Incorrect pH

An alkaline pH can promote the precipitation of

calcium phosphate. Ensure the pH of your

medium is within the optimal range (typically

7.2-7.4) before and after adding the supplement.

Temperature Fluctuations

Repeated warming and cooling of the medium

can lead to salt precipitation. Aliquot your

supplemented medium and warm only the

required volume for each use.
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Issue 2: Altered Cell Morphology or Reduced Viability
Symptoms:

Changes in cell shape, such as rounding or detachment.

Increased number of floating, non-viable cells.

Slower proliferation rate compared to control cultures.

Potential Causes and Solutions:

Potential Cause Recommended Solution

Calcium Toxicity

While essential, high concentrations of

extracellular calcium can be toxic to some cell

types, potentially triggering apoptosis. Perform a

toxicity assay (e.g., MTT or trypan blue

exclusion) to determine the cytotoxic

concentration of Calcium L-lactate pentahydrate

for your specific cell line.

Osmolality Imbalance

The addition of any salt will increase the

osmolality of the culture medium.[8][9]

Significant increases in osmolality can

negatively impact cell growth and viability.[8]

Measure the osmolality of your supplemented

medium and ensure it remains within the

recommended range for your cells (typically

280-320 mOsm/kg).

Metabolic Shift

The introduction of lactate as an additional

energy source can alter the metabolic activity of

your cells. This may lead to changes in growth

kinetics. Monitor key metabolic indicators like

glucose consumption and lactate production to

understand the metabolic response of your

cells.
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Data Summary
Solubility of Calcium L-lactate Pentahydrate

Solvent Solubility Reference

Water 50 mg/mL

Note: Solubility in complex cell culture media may be lower due to interactions with other

components.

Calcium Content in Common Cell Culture Media
Medium Calcium Concentration (mM) Reference

DMEM 1.8 [10]

RPMI-1640 0.42

Ham's F-10 & F-12 0.30

DMEM/F-12 (50:50) 1.05

Experimental Protocols
Protocol 1: Preparation of a Sterile Stock Solution of
Calcium L-lactate Pentahydrate

Weigh out the desired amount of Calcium L-lactate pentahydrate powder in a sterile

container.

Add sterile, deionized water to achieve the desired stock concentration (e.g., 100 mM).

Gently warm the solution to 37°C and vortex until the powder is completely dissolved.

Sterile-filter the solution through a 0.22 µm filter into a sterile, sealed container.

Store the stock solution at 4°C for short-term use or at -20°C for long-term storage.
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Protocol 2: General Compatibility Testing in a New Cell
Culture Medium
This protocol provides a framework for assessing the compatibility of Calcium L-lactate
pentahydrate with your specific cell culture system.

Prepare a range of concentrations: Dilute your sterile stock solution of Calcium L-lactate
pentahydrate into your complete cell culture medium to create a series of test

concentrations (e.g., 0.5 mM, 1 mM, 2.5 mM, 5 mM, 10 mM). Include a negative control

(medium without the supplement).

Visual inspection for precipitation: Incubate the supplemented media at 37°C in a CO2

incubator for at least 24 hours. Visually inspect for any signs of precipitation or turbidity.

Cell viability and proliferation assay:

Seed your cells at a known density in a multi-well plate.

After allowing the cells to attach (for adherent cells), replace the medium with the prepared

test media.

Culture the cells for a period equivalent to 2-3 population doublings.

At the end of the culture period, assess cell viability using a trypan blue exclusion assay or

a fluorescence-based live/dead stain.

Determine the cell proliferation rate using a method such as direct cell counting, MTT

assay, or CyQUANT assay.

Morphological assessment: Throughout the culture period, regularly observe the cells under

a microscope for any changes in morphology, attachment, or overall health.

Data analysis: Compare the results from the supplemented groups to the negative control to

determine the optimal, non-toxic concentration range of Calcium L-lactate pentahydrate for

your cells.
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Caption: Interaction of Calcium L-lactate with ions in media.
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Impact of Extracellular Calcium on Signaling
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Caption: Calcium signaling pathway activation.
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Workflow for Compatibility Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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